Cas no 63744-92-3 (2-Formylpentanenitrile)

2-Formylpentanenitrile structure
2-Formylpentanenitrile structure
Product Name:2-Formylpentanenitrile
CAS No:63744-92-3
MF:C6H9NO
MW:111.141761541367
CID:3168792
PubChem ID:22281424
Update Time:2025-04-21

2-Formylpentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Formylpentanenitrile
    • 2-Cyanopentanal
    • 63744-92-3
    • DTXSID90624294
    • SCHEMBL1476251
    • AKOS017965212
    • Inchi: 1S/C6H9NO/c1-2-3-6(4-7)5-8/h5-6H,2-3H2,1H3
    • InChI Key: VUXYPZAXIFRMQU-UHFFFAOYSA-N
    • SMILES: O=CC(C#N)CCC

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 111
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 0.936
  • Boiling Point: 183 ºC
  • Flash Point: 64 ºC

2-Formylpentanenitrile Related Literature

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